Cas no 284672-80-6 (4-(2-Methoxyethyl)amino-3-nitrobenzoic Acid)
4-(2-Methoxyethyl)amino-3-nitrobenzoic Acid Chemical and Physical Properties
Names and Identifiers
-
- Benzoic acid, 4-[(2-methoxyethyl)amino]-3-nitro-
- 4-[(2-Methoxyethyl)amino]-3-nitrobenzoic acid
- SR-01000575241-1
- 4-((2-Methoxyethyl)amino)-3-nitrobenzoic acid
- RSCXWQLDHNTXQJ-UHFFFAOYSA-N
- EN300-14190
- AKOS000214258
- Z55982416
- G22276
- 284672-80-6
- CHEMBL396073
- 4-(2-methoxyethylamino)-3-nitrobenzoic acid
- AKOS015965451
- SCHEMBL6043949
- SR-01000575241
- A1-41717
- EU-0095964
- J-017097
- 4-((2-Methoxyethyl)amino)-3-nitrobenzoicacid
- 4-(2-Methoxyethyl)amino-3-nitrobenzoic Acid
-
- MDL: MFCD02089281
- Inchi: 1S/C10H12N2O5/c1-17-5-4-11-8-3-2-7(10(13)14)6-9(8)12(15)16/h2-3,6,11H,4-5H2,1H3,(H,13,14)
- InChI Key: RSCXWQLDHNTXQJ-UHFFFAOYSA-N
- SMILES: O(C)CCNC1C=CC(C(=O)O)=CC=1[N+](=O)[O-]
Computed Properties
- Exact Mass: 240.07466
- Monoisotopic Mass: 240.075
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 17
- Rotatable Bond Count: 5
- Complexity: 278
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 104A^2
- XLogP3: 1.7
Experimental Properties
- PSA: 101.7
4-(2-Methoxyethyl)amino-3-nitrobenzoic Acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | M304743-5mg |
4-[(2-Methoxyethyl)amino]-3-nitrobenzoic Acid |
284672-80-6 | 5mg |
$ 50.00 | 2022-06-04 | ||
| TRC | M304743-10mg |
4-[(2-Methoxyethyl)amino]-3-nitrobenzoic Acid |
284672-80-6 | 10mg |
$ 65.00 | 2022-06-04 | ||
| TRC | M304743-50mg |
4-[(2-Methoxyethyl)amino]-3-nitrobenzoic Acid |
284672-80-6 | 50mg |
$ 95.00 | 2022-06-04 | ||
| Chemenu | CM368689-1g |
4-((2-Methoxyethyl)amino)-3-nitrobenzoic acid |
284672-80-6 | 95%+ | 1g |
$297 | 2022-06-11 | |
| Matrix Scientific | 052991-500mg |
4-[(2-Methoxyethyl)amino]-3-nitrobenzoic acid |
284672-80-6 | 500mg |
$237.00 | 2023-09-10 | ||
| Matrix Scientific | 052991-2.500g |
4-[(2-Methoxyethyl)amino]-3-nitrobenzoic acid |
284672-80-6 | 2.500g |
$720.00 | 2023-09-10 | ||
| SHENG KE LU SI SHENG WU JI SHU | sc-348511-1 g |
4-[(2-methoxyethyl)amino]-3-nitrobenzoic acid, |
284672-80-6 | 1g |
¥1,564.00 | 2023-07-11 | ||
| SHENG KE LU SI SHENG WU JI SHU | sc-348511A-5 g |
4-[(2-methoxyethyl)amino]-3-nitrobenzoic acid, |
284672-80-6 | 5g |
¥4,738.00 | 2023-07-11 | ||
| Enamine | EN300-14190-0.05g |
4-[(2-methoxyethyl)amino]-3-nitrobenzoic acid |
284672-80-6 | 95.0% | 0.05g |
$57.0 | 2025-02-21 | |
| Enamine | EN300-14190-0.1g |
4-[(2-methoxyethyl)amino]-3-nitrobenzoic acid |
284672-80-6 | 95.0% | 0.1g |
$84.0 | 2025-02-21 |
4-(2-Methoxyethyl)amino-3-nitrobenzoic Acid Related Literature
-
1. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
-
Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
-
R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
-
Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
-
Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
Additional information on 4-(2-Methoxyethyl)amino-3-nitrobenzoic Acid
4-(2-Methoxyethyl)amino-3-nitrobenzoic Acid (CAS 284672-80-6): A Comprehensive Technical Profile
4-(2-Methoxyethyl)amino-3-nitrobenzoic Acid (CAS 284672-80-6) is a specialized nitrobenzoic acid derivative that has gained significant attention in pharmaceutical research and fine chemical synthesis. This aromatic compound features both methoxyethylamino and nitro functional groups, making it a valuable intermediate for various applications. The compound's molecular formula is C10H12N2O5, with a molecular weight of 240.21 g/mol.
Recent trends in drug discovery and medicinal chemistry have increased interest in 4-(2-Methoxyethyl)amino-3-nitrobenzoic Acid as a potential building block for novel therapeutic agents. Researchers are particularly interested in its structure-activity relationships, as the compound's unique combination of electron-withdrawing (nitro group) and electron-donating (methoxyethylamino group) substituents offers interesting possibilities for molecular design.
The physicochemical properties of 4-(2-Methoxyethyl)amino-3-nitrobenzoic Acid make it suitable for various applications. The compound typically appears as a yellow to orange crystalline powder with moderate solubility in polar organic solvents. Its melting point ranges between 180-185°C, and it demonstrates good thermal stability under standard laboratory conditions.
In pharmaceutical applications, 4-(2-Methoxyethyl)amino-3-nitrobenzoic Acid serves as a key intermediate in the synthesis of biologically active molecules. The nitro group can be readily reduced to an amino group, allowing for further functionalization, while the methoxyethyl side chain provides improved solubility characteristics. These features make the compound particularly valuable in developing targeted drug delivery systems and small molecule therapeutics.
The synthetic versatility of 4-(2-Methoxyethyl)amino-3-nitrobenzoic Acid has led to its use in creating various heterocyclic compounds. Chemists frequently employ this intermediate in the preparation of benzimidazole derivatives, quinoxalines, and other nitrogen-containing heterocycles that are important in material science and pharmaceutical development.
Recent advances in green chemistry have explored more sustainable synthetic routes to 4-(2-Methoxyethyl)amino-3-nitrobenzoic Acid. Researchers are investigating catalytic methods and solvent-free conditions to improve the environmental profile of its production. These developments align with the growing demand for eco-friendly chemical processes in the fine chemical industry.
The analytical characterization of 4-(2-Methoxyethyl)amino-3-nitrobenzoic Acid typically involves techniques such as HPLC, NMR spectroscopy, and mass spectrometry. These methods ensure the compound meets the stringent purity requirements for pharmaceutical applications, where even minor impurities can significantly impact downstream processes.
Market demand for 4-(2-Methoxyethyl)amino-3-nitrobenzoic Acid has shown steady growth, particularly from contract research organizations and pharmaceutical companies engaged in new drug development. The compound's CAS number (284672-80-6) serves as a unique identifier in global chemical databases and regulatory filings, facilitating its tracking in international supply chains.
Quality control standards for 4-(2-Methoxyethyl)amino-3-nitrobenzoic Acid typically specify minimum purity levels of 97-98%, with some specialized applications requiring even higher purity grades. Suppliers often provide detailed certificates of analysis that include information on residual solvents, heavy metal content, and other critical quality parameters.
Storage recommendations for 4-(2-Methoxyethyl)amino-3-nitrobenzoic Acid emphasize protection from moisture and light, typically suggesting storage in airtight containers at room temperature. Proper handling procedures include the use of standard laboratory personal protective equipment to ensure safe manipulation of the compound.
Emerging applications for 4-(2-Methoxyethyl)amino-3-nitrobenzoic Acid include its use in photovoltaic materials and organic electronics, where its electron-accepting properties show promise. Researchers are investigating its potential in organic semiconductor development, particularly for light-emitting diodes and solar cell applications.
The future outlook for 4-(2-Methoxyethyl)amino-3-nitrobenzoic Acid appears promising, with ongoing research exploring novel derivatives and applications. As structure-based drug design continues to advance, the demand for specialized intermediates like this compound is expected to grow, particularly in fragment-based drug discovery approaches.
For researchers working with 4-(2-Methoxyethyl)amino-3-nitrobenzoic Acid, it's important to consult current literature for the latest synthetic protocols and applications. The compound's unique structural features continue to inspire innovative uses across multiple scientific disciplines, from medicinal chemistry to materials science.
284672-80-6 (4-(2-Methoxyethyl)amino-3-nitrobenzoic Acid) Related Products
- 68740-31-8(3-Nitro-4-(propylamino)benzoic acid)
- 2788-74-1(4-(Ethylamino)-3-nitrobenzoic acid)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)